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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tnik-IN-5 is a potent and specific inhibitor of Traf2- and NCK-interacting kinase (TNIK).[1] TNIK

is a serine/threonine kinase that plays a crucial role in various cellular processes, most notably

as a key regulator of the Wnt signaling pathway.[2] By phosphorylating TCF4, TNIK enables the

transcriptional activation of Wnt target genes, which are critical for cell proliferation and stem

cell maintenance.[2] Dysregulation of the Wnt pathway is a hallmark of numerous cancers,

including colorectal cancer.[3][4] Tnik-IN-5, by inhibiting TNIK, effectively halts Wnt signaling,

making it a valuable tool for cancer research and a potential therapeutic agent.[1]

These application notes provide detailed protocols for utilizing Tnik-IN-5 in flow cytometry to

analyze its effects on cancer cells and immune cells. The provided methodologies cover the

analysis of apoptosis, cell cycle progression, and the expression of key cell surface markers.

Quantitative Data
The following tables summarize the quantitative data regarding the inhibitory activity of Tnik-IN-
5 and other relevant TNIK inhibitors.
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Compound Target IC50 Value
Cell

Line/System
Reference

Tnik-IN-5 TNIK 0.05 µM In vitro [1]

INS018-055 TNIK 7.8 nM In vitro [5]

INS018-055 COL1 expression 63 nM LX-2 cells [5]

INS018-055
α-SMA

expression
123 nM LX-2 cells [5]

INS018-055

TGF-β-mediated

α-SMA

expression

27 nM MRC-5 cells [5]

INS018-055

TGF-β-mediated

α-SMA

expression

50 nM
IPF patient

fibroblasts
[5]

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the key signaling pathways affected by TNIK and a general

experimental workflow for analyzing the effects of Tnik-IN-5 using flow cytometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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